3-(4-Tert-butylphenyl)-6-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C21H22N4OS
• Molecular Weight: 378.5 g/mol
• IUPAC Name: 3-(4-tert-butylphenyl)-6-[(4-methoxyphenyl)methyl]-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C21H22N4OS/c1-21(2,3)16-9-7-15(8-10-16)19-22-23-20-25(19)24-18(27-20)13-14-5-11-17(26-4)12-6-14/h5-12H,13H2,1-4H3
• InChI Key: YZBMYSYNYMHTRP-UHFFFAOYSA-N
• SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)CC4=CC=C(C=C4)OC

Description

3-(4-Tert-butylphenyl)-6-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is a chemical compound with potential applications in scientific research.

Mechanism of Action

The mechanism of action of 3-(4-Tert-butylphenyl)-6-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole is not fully understood. However, it has been suggested that it may act by inhibiting the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response. It may also act by modulating the activity of certain signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway.
Biochemical and Physiological Effects:
Studies have shown that 3-(4-Tert-butylphenyl)-6-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole can inhibit the production of inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), in vitro. It has also been shown to inhibit the growth of cancer cells and induce apoptosis (programmed cell death) in vitro. Additionally, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 3-(4-Tert-butylphenyl)-6-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole in lab experiments is its potential as a therapeutic agent for the treatment of various diseases. Another advantage is its ability to inhibit the activity of certain enzymes and signaling pathways, which could be useful in studying the mechanisms of these processes. However, one limitation is the lack of understanding of its mechanism of action, which could hinder its use in certain experiments.

Future Directions

There are several potential future directions for research on 3-(4-Tert-butylphenyl)-6-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole. One direction is to further investigate its mechanism of action, particularly its interactions with specific enzymes and signaling pathways. Another direction is to explore its potential as a therapeutic agent for the treatment of various diseases, including neurodegenerative diseases. Additionally, it may be useful to investigate the potential side effects and toxicity of this compound in vivo.

Synthesis Methods

The synthesis of 3-(4-Tert-butylphenyl)-6-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole involves the reaction of 4-methoxybenzylamine, 4-tert-butylbenzaldehyde, and 4-amino-5-mercapto-1,2,4-triazole in the presence of acetic acid and acetic anhydride. The reaction mixture is heated under reflux for several hours, and the resulting product is purified through column chromatography.

Scientific Research Applications

3-(4-Tert-butylphenyl)-6-(4-methoxybenzyl)[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole has potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to exhibit anti-inflammatory, anti-cancer, and anti-viral activities in vitro. It also has potential as a therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.